4-[1-(3-methylphenyl)ethylidene]-2-phenyl-1,3-oxazol-5(4H)-one

• Molecular Formula: C18H15NO2
• Molecular Weight: 277.3 g/mol
• IUPAC Name: (4Z)-4-[1-(3-methylphenyl)ethylidene]-2-phenyl-1,3-oxazol-5-one
• InChI: InChI=1S/C18H15NO2/c1-12-7-6-10-15(11-12)13(2)16-18(20)21-17(19-16)14-8-4-3-5-9-14/h3-11H,1-2H3/b16-13-
• InChI Key: JNDGJFPVYQNXTF-SSZFMOIBSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)/C(=C\2/C(=O)OC(=N2)C3=CC=CC=C3)/C
• Canonical SMILES: CC1=CC(=CC=C1)C(=C2C(=O)OC(=N2)C3=CC=CC=C3)C

Description

4-[1-(3-methylphenyl)ethylidene]-2-phenyl-1,3-oxazol-5(4H)-one is a heterocyclic compound that features an oxazole ring fused with a phenyl group and a methylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[1-(3-methylphenyl)ethylidene]-2-phenyl-1,3-oxazol-5(4H)-one typically involves the condensation of appropriate aldehydes and ketones with amino acids or their derivatives. One common method involves the reaction of 3-methylbenzaldehyde with phenylglycine in the presence of a dehydrating agent such as acetic anhydride. The reaction is carried out under reflux conditions, leading to the formation of the desired oxazole compound.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using continuous flow reactors, and ensuring the purity and yield of the final product through advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

4-[1-(3-methylphenyl)ethylidene]-2-phenyl-1,3-oxazol-5(4H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxazole derivatives.

Reduction: Reduction reactions can lead to the formation of reduced oxazole compounds.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the phenyl and methylphenyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions include various substituted oxazole derivatives, which can be further utilized in different chemical and pharmaceutical applications.

Scientific Research Applications

4-[1-(3-methylphenyl)ethylidene]-2-phenyl-1,3-oxazol-5(4H)-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for creating more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[1-(3-methylphenyl)ethylidene]-2-phenyl-1,3-oxazol-5(4H)-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-[1-(4-methylphenyl)ethylidene]-2-phenyl-1,3-oxazol-5(4H)-one
• 4-[1-(dimethylamino)ethylidene]-2-phenyl-1,3-oxazol-5(4H)-one

Uniqueness

4-[1-(3-methylphenyl)ethylidene]-2-phenyl-1,3-oxazol-5(4H)-one is unique due to its specific substitution pattern on the oxazole ring, which can influence its chemical reactivity and biological activity